Cas no 1951682-10-2 (N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide)

• Product Name: N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide
• CAS No: 1951682-10-2
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 6051779
• PubChem ID: 128230924
• Update Time: 2025-08-02

N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1983205331
• N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide
• EN300-6640810
• 1951682-10-2
• AKOS031642529

• Inchi： 1S/C16H16N4O/c17-11-16(5-2-1-3-6-16)20-15(21)13-8-12-4-7-18-10-14(12)19-9-13/h4,7-10H,1-3,5-6H2,(H,20,21)
• InChI Key： QTXDBQJPKKFOHB-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=NC=CC=2C=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.7Ų

Additional information on N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide

Comprehensive Overview of N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide (CAS No. 1951682-10-2)

The compound N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide (CAS No. 1951682-10-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,7-naphthyridine core and the cyanocyclohexyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in diseases like cancer and inflammatory disorders.

One of the key reasons for the rising interest in N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide is its structural similarity to other heterocyclic compounds known for their bioactivity. The 1,7-naphthyridine scaffold, in particular, is a common motif in drug discovery due to its ability to interact with biological targets. Coupled with the cyanocyclohexyl group, this compound exhibits enhanced solubility and binding affinity, which are critical for drug development. Recent studies have explored its potential in neurodegenerative disease research, aligning with the current focus on central nervous system (CNS) therapeutics.

In the context of synthetic chemistry, the preparation of N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide involves multi-step reactions, often starting from commercially available naphthyridine derivatives. The introduction of the cyanocyclohexyl group typically requires careful optimization to ensure high yield and purity. This compound’s synthesis has been a topic of discussion in academic forums, with researchers sharing protocols to improve efficiency. Such advancements are crucial for scaling up production, especially given the compound’s potential in high-throughput screening assays.

From a pharmacokinetic perspective, N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide demonstrates favorable properties, including moderate metabolic stability and permeability. These attributes are essential for its candidacy as a lead compound in drug discovery. The compound’s logP and solubility profiles have been experimentally validated, making it a viable subject for further in vitro and in vivo studies. Its potential to cross the blood-brain barrier (BBB) has also sparked interest in CNS drug development, a hot topic in modern pharmacology.

The safety profile of N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide has been preliminarily assessed, with no significant toxicity reported in standard assays. However, comprehensive toxicological studies are still underway to ensure its suitability for clinical applications. This aligns with the increasing regulatory emphasis on drug safety and risk assessment, which are frequently searched topics in the pharmaceutical community.

Another area of exploration for this compound is its role in computational chemistry and molecular docking studies. Researchers leverage AI-driven drug design tools to predict its interactions with target proteins, a trend reflecting the broader integration of machine learning in drug discovery. These computational approaches not only accelerate research but also reduce costs, addressing the industry’s demand for cost-effective R&D solutions.

In summary, N-(1-Cyanocyclohexyl)-1,7-naphthyridine-3-carboxamide (CAS No. 1951682-10-2) represents a versatile and promising compound in medicinal chemistry. Its structural uniqueness, combined with its potential applications in targeted therapy and CNS research, positions it as a molecule of high interest. As research progresses, this compound may pave the way for novel therapeutics, addressing unmet medical needs in various fields.